Tert-butyl N-[1-[2-[ethyl(prop-2-enoyl)amino]acetyl]pyrrolidin-3-yl]-N-methylcarbamate

• IUPAC Name: tert-butyl N-[1-[2-[ethyl(prop-2-enoyl)amino]acetyl]pyrrolidin-3-yl]-N-methylcarbamate
• InChI: InChI=1S/C17H29N3O4/c1-7-14(21)19(8-2)12-15(22)20-10-9-13(11-20)18(6)16(23)24-17(3,4)5/h7,13H,1,8-12H2,2-6H3
• InChI Key: GQXRYKQRICLCID-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCC(C1)N(C)C(=O)OC(C)(C)C)C(=O)C=C
• Molecular Formula: C17H29N3O4
• Molecular Weight: 339.4 g/mol

Description

“Tert-butyl N-[1-[2-[ethyl(prop-2-enoyl)amino]acetyl]pyrrolidin-3-yl]-N-methylcarbamate” is a complex organic compound. The “tert-butyl” and “N-methylcarbamate” groups are common in organic chemistry. The “prop-2-enoyl” group indicates the presence of a carbon-carbon double bond, which could make the compound reactive. The “pyrrolidin-3-yl” part suggests that the compound contains a pyrrolidine ring, a type of non-aromatic five-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The pyrrolidine ring would add a level of rigidity to the molecule, while the carbon-carbon double bond in the prop-2-enoyl group could allow for cis-trans isomerism.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by several factors, including the presence of the carbon-carbon double bond and the electron-donating properties of the nitrogen atoms. The tert-butyl group could potentially undergo reactions involving free radicals.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors influencing its properties could include its size, shape, functional groups, and the presence of any chiral centers.

Safety And Hazards

As with any chemical compound, handling “Tert-butyl N-[1-[2-[ethyl(prop-2-enoyl)amino]acetyl]pyrrolidin-3-yl]-N-methylcarbamate” would require appropriate safety precautions. Without specific information, it’s difficult to provide detailed safety and hazard information.

Future Directions

The study and application of this compound would likely depend on its biological activity. If it shows promising activity in preclinical studies, it could be further developed and eventually used in various applications.